6-Chloro-4-methoxypicolinic acid
Overview
Description
6-Chloro-4-methoxypicolinic acid is a chemical compound with the CAS Number: 88912-21-4 . It has a molecular weight of 187.58 and its IUPAC name is 6-chloro-4-methoxy-2-pyridinecarboxylic acid .
Synthesis Analysis
The synthesis of 6-Chloro-4-methoxypicolinic acid involves various chemical reactions. For instance, it was used in the synthesis of N-[(2,3-Dichlorophenyl)sulfonyl]-6-chloro-4-methoxypyridine-2-carboxamide . The yield of this reaction was 26.5% . Another synthesis example involved the production of N-[(2-Trifluoromethoxyphenyl)sulfonyl]-6-chloro-4-methoxypyridine-2-carboxamide . The yield of this reaction was 52% .Molecular Structure Analysis
The molecular formula of 6-Chloro-4-methoxypicolinic acid is C7H6ClNO3 . The InChI code for this compound is 1S/C7H6ClNO3/c1-12-4-2-5(7(10)11)9-6(8)3-4/h2-3H,1H3,(H,10,11) .Chemical Reactions Analysis
The chemical reactions involving 6-Chloro-4-methoxypicolinic acid are complex and varied. It has been used in the synthesis of various compounds, demonstrating its versatility in chemical reactions .Physical And Chemical Properties Analysis
6-Chloro-4-methoxypicolinic acid is a solid substance . The storage temperature is between 2-8°C in an inert atmosphere . The boiling point is 322.6°C at 760 mmHg .Scientific Research Applications
Photodehalogenation Studies
The compound’s photodehalogenation properties are studied to understand its behavior under light exposure. This is relevant in environmental chemistry, where such reactions can impact the degradation of chemicals in nature .
Analytical Chemistry
In analytical chemistry, 6-Chloro-4-methoxypicolinic acid can be used as a standard or reference compound in chromatography and mass spectrometry to identify and quantify other substances .
Safety And Hazards
The safety information for 6-Chloro-4-methoxypicolinic acid includes several hazard statements: H302-H315-H319-H335 . This indicates that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261-P305+P351+P338, which advise avoiding breathing dust/fume/gas/mist/vapours/spray, and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
properties
IUPAC Name |
6-chloro-4-methoxypyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO3/c1-12-4-2-5(7(10)11)9-6(8)3-4/h2-3H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIBUWIYWLUXEAM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC(=C1)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70629520 |
Source
|
| Record name | 6-Chloro-4-methoxypyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70629520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-4-methoxypicolinic acid | |
CAS RN |
88912-21-4 |
Source
|
| Record name | 6-Chloro-4-methoxypyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70629520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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